Cas no 15514-06-4 ([4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-)
![[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro- structure](https://www.kuujia.com/scimg/cas/15514-06-4x500.png)
15514-06-4 structure
Product name:[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
- 2-(3,4-dihydroxyphenyl)-8-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-4-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
- 295 C 51
- 5,7,3',4'-tetrahydroxy flavon-3-ol C4-C8 dimer
- Actidil
- Actidilat
- Actidilon
- Entra
- Pro-Actidil
- proanthocyanidin A
- Procyanidin B
- procyanidin B-2
- Pro-entra
- tripolidine hydrochloride
- TRIPROLIDINE HCL
- Venen
- Ent-Epicatechin(4a->8)catechin
- 4,8 inverted exclamation marka-Bi-[(+)-epicatechin]
- Proanthocyanidin B2
- Proanthocyanidin B2;(?)-Epicatechin-(4(c)micro inverted exclamation markE8)-(?)-epicatechin
- SCHEMBL4750189
- CHEBI:173294
- 15514-06-4
- BCP29181
- Procyanidin D
- cis,cis inverted exclamation marka-4,8 inverted exclamation marka-Bi(3,3 inverted exclamation marka,4 inverted exclamation marka,5,7-pentahydroxyflavane)
- BCP29180
- 2-(3,4-dihydroxyphenyl)-4-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-8-yl]chromane-3,5,7-triol
- [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
- Procyanidol D
- (4,8'-Bi-2H-1-benzopyran)-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-
- Proanthocyanidin B1;Procyanidin dimer B1
- NCI60_000946
- A918727
- (2R,2'R,3S,3'S,4S)-2,2'-Bis(3,4-dihydroxyphenyl)-[4,8'-bichroman]-3,3',5,5',7,7'-hexaol
- FT-0686683
- 8-(3,3',4',5,7-pentahydroxyflavan-4-yl)-3,3',4',5,7-pentahydroxyflavan
- 2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-3,4-dihydro-2H-chromen-8-yl]-3,4-dihydro-2H-chromene-3,5,7-triol
- NSC143099
- 2-(3,4-dihydroxyphenyl)-8-[2-(3,4-dihydroxyphenyl)-3,5,7-trihydroxy-chroman-4-yl]chroman-3,5,7-triol
- Procyanidin-B4;(+)-Catechin-(4a?8)-(-)-epicatechin; (-)-Procyanidin B4; Catechin-(4a?8)-epicatechin; Procyanidol B4;CATECHIN-(4ALPHA->8)-EPICATECHIN
- 35356-34-4
- ent-Epicatechin(4alpha->8)catechin
- BCP29179
- B0005-464483
- 71328-22-8
- NSC 143099
- FT-0686682
- FT-0775556
- SCHEMBL14339427
- CHEMBL1253314
- DTXSID00935146
- Ent-Epicatechin-(4alpha->8)-catechin
- 2,2'-Bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-2H,2'H-[4,8'-bi-1-benzopyran]-3,3',5,5',7,7'-hexol
-
- Inchi: InChI=1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2
- InChI Key: XFZJEEAOWLFHDH-UHFFFAOYSA-N
- SMILES: OC1C=CC(C2C(O)CC3=C(C(C4C(O)C(C5C=CC(O)=C(O)C=5)OC5=CC(=CC(O)=C45)O)=C(C=C3O)O)O2)=CC=1O
Computed Properties
- Exact Mass: 578.14200
- Monoisotopic Mass: 578.14242626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 42
- Rotatable Bond Count: 3
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 5
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 221Ų
- XLogP3: 2.4
Experimental Properties
- PSA: 220.76000
- LogP: 2.99500
[4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol,2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro- Related Literature
-
Bao-rang Li,De-long Zhang,Nai-qiang Zhang,Jing-tao Li CrystEngComm, 2015,17, 3426-3432
-
Yifang Gao,Yuan Jiao,Wenjing Lu,Yang Liu,Hui Han,Xiaojuan Gong,Shaomin Shuang,Chuan Dong J. Mater. Chem. B, 2018,6, 6099-6107
-
Jan Rinkel,Tobias G. Köllner,Feng Chen,Jeroen S. Dickschat Chem. Commun., 2019,55, 13255-13258
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